N-(2,3-dimethoxybenzyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide
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Description
N-(2,3-dimethoxybenzyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C24H23N3O4S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
Design and Synthesis : Research focused on the design and synthesis of compounds with a similar structural motif has demonstrated potential anticancer activity. For instance, derivatives of acetamide and pyrimidinone fused with thiophene rings have been synthesized for their antimicrobial properties, indicating a broader utility in drug discovery for various diseases including cancer (Al-Sanea et al., 2020; Hossan et al., 2012).
Radiolabeling and Imaging
Radiosynthesis for PET Imaging : Compounds with pyrazolo[1,5-a]pyrimidineacetamide structures have been radiolabeled for positron emission tomography (PET) imaging, specifically targeting the translocator protein (18 kDa). This application demonstrates the compound's potential utility in diagnostic imaging and neurological research (Dollé et al., 2008).
Antimicrobial Activity
Synthesis for Antimicrobial Properties : The synthesis of new derivatives featuring pyrimidinone and oxazinone, fused with thiophene rings, has shown promising antimicrobial activities. This suggests a potential application of similar compounds in developing new antimicrobial agents (Hossan et al., 2012).
Chemical Synthesis and Drug Development
Versatile Reagents for N-Alkylacetamide Synthesis : Research into benzyl N-acetylcarbamate potassium salts indicates their utility as versatile reagents for the synthesis of N-alkylacetamides and carbamates, relevant to pharmaceutical product development (Sakai et al., 2022).
Fundamental Chemical Research
Reactivity under Microwave Irradiation : Investigations into the reactivity of thiophene-carboxamide derivatives with iso(and isothio)cyanates under microwave irradiation have provided insights into the synthesis of thieno[2,3-d]pyrimidines, contributing to fundamental chemical synthesis research (Davoodnia et al., 2009).
Properties
IUPAC Name |
N-[(2,3-dimethoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O4S/c1-15-7-9-16(10-8-15)18-13-32-23-21(18)26-14-27(24(23)29)12-20(28)25-11-17-5-4-6-19(30-2)22(17)31-3/h4-10,13-14H,11-12H2,1-3H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKIDCRBKFBBXFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NCC4=C(C(=CC=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.